Cas no 1092477-85-4 (3-chloro-2-Pyridineacetic acid hydrochloride)

3-Chloro-2-pyridineacetic acid hydrochloride is a versatile chemical intermediate used in pharmaceutical and agrochemical synthesis. Its pyridine core and functional groups make it valuable for constructing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is characterized by high purity and consistent quality, ensuring reliable performance in synthetic applications. Its reactivity allows for selective modifications, making it useful in multi-step organic transformations. Suitable for research and industrial use, it adheres to stringent regulatory standards for safety and efficacy.

3-chloro-2-Pyridineacetic acid hydrochloride structure

1092477-85-4 structure

Product Name:3-chloro-2-Pyridineacetic acid hydrochloride

CAS No:1092477-85-4

MF:C₇H₇Cl₂NO₂

MW:208.041980028152

CID:1098494

PubChem ID:68723222

Update Time:2025-06-07

3-chloro-2-Pyridineacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-chloro-2-Pyridineacetic acid hydrochloride
- (3-chloro-2-pyridinyl)acetic acid hydrochloride
- 2-(3-chloropyridin-2-yl)acetic acid;hydrochloride
- KS-10019
- DB-321989
- 2-(3-Chloropyridin-2-yl)acetic acid hydrochloride
- SCHEMBL3638463
- IXVQXXOPDVGCDO-UHFFFAOYSA-N
- (3-chloro-2-pyridinyl)acetic acid hydrochloride salt
- AKOS037653722
- 1092477-85-4
- Inchi： 1S/C7H6ClNO2.ClH/c8-5-2-1-3-9-6(5)4-7(10)11;/h1-3H,4H2,(H,10,11);1H
- InChI Key： IXVQXXOPDVGCDO-UHFFFAOYSA-N
- SMILES： ClC1=CC=CN=C1CC(=O)O.Cl

Computed Properties

Exact Mass: 206.9853839g/mol
Monoisotopic Mass: 206.9853839g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 151
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2Å²

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